N-(3,4-dimethylphenyl)-4-(4-methoxy-2-methylphenyl)butanamide

• IUPAC Name: N-(3,4-dimethylphenyl)-4-(4-methoxy-2-methylphenyl)butanamide
• InChI: InChI=1S/C20H25NO2/c1-14-8-10-18(12-15(14)2)21-20(22)7-5-6-17-9-11-19(23-4)13-16(17)3/h8-13H,5-7H2,1-4H3,(H,21,22)
• InChI Key: CZEXSILMMHDUBQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)CCCC2=C(C=C(C=C2)OC)C)C
• Molecular Formula: C20H25NO2
• Molecular Weight: 311.4 g/mol

Description

N-(3,4-dimethylphenyl)-4-(4-methoxy-2-methylphenyl)butanamide, also known as DMBA, is a synthetic compound that has gained attention in scientific research due to its potential applications in various fields.

Mechanism of Action

N-(3,4-dimethylphenyl)-4-(4-methoxy-2-methylphenyl)butanamide exerts its effects through the activation of the aryl hydrocarbon receptor (AhR), a transcription factor that regulates the expression of genes involved in cell growth, differentiation, and apoptosis. N-(3,4-dimethylphenyl)-4-(4-methoxy-2-methylphenyl)butanamide binds to AhR, leading to the activation of downstream signaling pathways that ultimately result in the induction of cancer and other biological effects.
Biochemical and Physiological Effects
N-(3,4-dimethylphenyl)-4-(4-methoxy-2-methylphenyl)butanamide has been shown to induce cancer in animal models, specifically breast cancer, skin cancer, and lung cancer. Additionally, N-(3,4-dimethylphenyl)-4-(4-methoxy-2-methylphenyl)butanamide has been shown to affect the immune system, alter gene expression, and induce oxidative stress.

Advantages and Limitations for Lab Experiments

N-(3,4-dimethylphenyl)-4-(4-methoxy-2-methylphenyl)butanamide is a valuable tool for studying cancer development and progression, as it can induce cancer in animal models and has been shown to affect various biological processes. However, N-(3,4-dimethylphenyl)-4-(4-methoxy-2-methylphenyl)butanamide has some limitations, including its toxicity and potential for non-specific effects.

Future Directions

There are several future directions for research involving N-(3,4-dimethylphenyl)-4-(4-methoxy-2-methylphenyl)butanamide. One potential area of research is the identification of new therapeutic targets and compounds for the treatment of cancer. Additionally, further research is needed to better understand the mechanism of action of N-(3,4-dimethylphenyl)-4-(4-methoxy-2-methylphenyl)butanamide and its effects on various biological processes. Finally, the development of new animal models and experimental techniques may further enhance the utility of N-(3,4-dimethylphenyl)-4-(4-methoxy-2-methylphenyl)butanamide in scientific research.

Synthesis Methods

N-(3,4-dimethylphenyl)-4-(4-methoxy-2-methylphenyl)butanamide can be synthesized through a multistep process involving the reaction of 3,4-dimethylbenzaldehyde with 4-methoxy-2-methylbenzylmagnesium bromide, followed by the addition of n-butyllithium and acylation with butanoyl chloride. The final product is obtained through a purification process involving column chromatography.

Scientific Research Applications

N-(3,4-dimethylphenyl)-4-(4-methoxy-2-methylphenyl)butanamide has been widely used in scientific research due to its potential applications in various fields, including cancer research, drug discovery, and neuroscience. N-(3,4-dimethylphenyl)-4-(4-methoxy-2-methylphenyl)butanamide has been shown to induce cancer in animal models, making it a valuable tool for studying cancer development and progression. Additionally, N-(3,4-dimethylphenyl)-4-(4-methoxy-2-methylphenyl)butanamide has been used in drug discovery research to identify potential therapeutic targets and compounds.